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Compound of Interest

Compound Name: DSM705 hydrochloride

Cat. No.: B12414204 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

handling DSM705 hydrochloride must adhere to stringent safety protocols to mitigate potential

exposure and ensure a safe laboratory environment. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to facilitate the safe

handling of this compound.

A comprehensive approach to safety involves the consistent use of appropriate Personal

Protective Equipment (PPE), adherence to proper handling and storage procedures, and a

clear plan for waste disposal and emergency situations.

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling DSM705 hydrochloride,

based on available safety data and general best practices for handling potentially hazardous

research compounds.
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PPE Category Item Specifications and Usage

Hand Protection Chemical-impermeable gloves

Wear two pairs of

chemotherapy-grade gloves

for maximum protection.[1][2]

The outer glove should be

removed and disposed of

within the containment area.[2]

Eye and Face Protection
Tightly fitting safety goggles

with side-shields

Conforming to EN 166 (EU) or

NIOSH (US) standards is

recommended.[3] A face shield

should be worn in conjunction

with goggles when there is a

risk of splashes.[4]

Body Protection
Disposable, long-sleeved

gown

Gowns should be resistant to

permeability by hazardous

drugs and have tight-fitting

cuffs.[1][5] Gowns should be

changed immediately after a

spill or every two to three

hours.[5]

Respiratory Protection N95 or higher respirator

Required when handling the

powder outside of a

containment system (e.g.,

weighing) or when there is a

risk of aerosol generation.[5][6]

Surgical masks do not offer

adequate protection from

chemical exposure.[5][6]

Foot Protection Shoe covers

Should be worn in designated

hazardous drug handling areas

to prevent tracking of

contamination.[2]
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Operational and Disposal Plans
A systematic workflow is critical to maintaining safety from the moment DSM705
hydrochloride is received until its final disposal. The following diagram illustrates the key

stages of this process.
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Caption: Workflow for Safe Handling of DSM705 Hydrochloride.
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Detailed Protocols
Receiving and Unpacking:

Upon receipt, visually inspect the external shipping container for any signs of damage.[7]

If the container is damaged, implement spill control procedures.

Transport the intact container to a designated unpacking area.

Don appropriate PPE, including gloves and a lab coat, before unpacking.[8]

Carefully remove the compound and inspect its primary container for any breaches.

Immediately transfer the compound to its designated secure storage location.

Handling and Experimental Use:

All handling of DSM705 hydrochloride should be performed in a well-ventilated area, such

as a chemical fume hood, to avoid the formation of dust and aerosols.[3]

When weighing the solid compound, use a containment balance enclosure to minimize the

risk of inhalation.

Avoid contact with skin and eyes by consistently wearing the recommended PPE.[3]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

Storage:

Store DSM705 hydrochloride in a tightly closed container.[3]

The storage location should be a dry, cool, and well-ventilated place.[3]

Store the compound away from incompatible materials and foodstuff containers.[3]

The storage area for hazardous drugs should be clearly labeled and access should be

restricted to authorized personnel.[8]
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Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.[3]

Ensure adequate ventilation.[3]

Wear the full complement of recommended PPE, including respiratory protection, before

attempting to clean the spill.[3]

Prevent further spillage or leakage if it is safe to do so.[3]

Collect the spilled material using appropriate methods to avoid dust generation and place it

in a suitable, closed container for disposal.[3]

Do not allow the chemical to enter drains.[3]

Disposal Plan:

Dispose of excess or unwanted DSM705 hydrochloride through a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[3]

Do not dispose of the compound in sewer systems.[3]

All contaminated materials, including gloves, gowns, and labware, should be collected in

suitable, labeled containers and disposed of as hazardous waste in accordance with local,

state, and federal regulations.[8]

First Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[3]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Consult a doctor.[3]

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[3]
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Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person and seek immediate medical attention.[3]

By implementing these safety measures, research institutions can build a culture of safety and

trust, ensuring the well-being of their personnel while advancing scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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